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The table below summarizes the incidence of neutropenia reported in clinical trials for onvansertib

combined with FOLFIRI and bevacizumab.

Neutropenia

Grade 3/4

Trial Patient Combination . . .
B e Regimen Incidence (All Nel-ltropenla Citations
Grades) Incidence
Phase KRAS- Onvansertib + 71.7% Most common
| mutated FOLFIRI + Grade 3/4 AE;
mCRC (2L) Bevacizumab specific rate not
isolated [1] [2]
Phase KRAS- Onvansertib + Reported as Most common
Ib mutated FOLFIRI + most common Grade 3/4 AE;
mCRC (2L) Bevacizumab TRAE represented 15% of
all TRAEs [3] [4]
Phase RAS- Onvansertib Most common Infrequent; most
Il (1L) mutated (20mg/30mg) + TEAE common Grade =3
mCRC (1L) FOLFIRI/FOLFOX + AE associated with

Bevacizumab

Key Clinical Management Context:

onvansertib [5] [6]
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e Manageable Profile: Across trials, the combination of onvansertib with chemotherapy and
bevacizumab has been consistently reported as well-tolerated, with no major or unexpected
toxicities [5] [7] [6]. Grade 3 or higher adverse events were generally infrequent, with nheutropenia
being the primary concern [5].

e Dosing Schedule: The recommended phase Il dose for onvansertib in second-line setting is 15
mg/m?, administered orally once daily on Days 1-5 and 15-19 of a 28-day cycle, alongside FOLFIRI
and bevacizumab on Days 1 and 15 [1] [3].

Experimental Workflow for Preclinical Investigation

For researchers investigating the mechanisms of onvansertib-induced neutropenia, the following workflow

adapted from published preclinical studies can serve as a guide.
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(Start: In Vivo Study DesigrD

Animal Model:
Immunocompromised mice
(e.g., Balb/c nude)

:

Cell Line Inoculation:
Human KRAS-mutant CRC cells
(e.g., HCT116)

:

4 Treatment & Monitoring:
Randomize mice at tumor volume
100-150 mm3
Treat with vehicle, onvansertib,
irino tecan, or combination
Measure tumor volume & body weight
\_ twice weekly )

:

Bone Marrow & Blood Collection:
Collect at endpoint for analysis

:

Analysis:
Flow cytometry for hematopoietic
lineage markers (e.g., CD11b, Gr-1)
Complete blood count (CBC)

~

Click to download full resolution via product page

Detailed Methodology:

¢ In Vivo Model Setup: Use female, 6-9 week old Balb/c nude mice. Subcutaneously inoculate with 5
million human KRAS-mutant colorectal cancer cells (e.g., HCT116) [3].
¢ Treatment Administration: Once tumors reach 100-150 mm3, randomize mice into treatment groups.

Administer:
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o Onvansertib: Orally, at 45 mg/kg, daily. Prepare as a suspension in 0.5% methylcellulose +
0.1% Tween80 [3].
o Irinotecan: Intraperitoneally, at 5 mg/kg, twice per week. Dilute in saline [3].
¢ Monitoring and Analysis: Measure tumor volumes and body weights at least twice weekly to
monitor for overt toxicity. At the study endpoint, collect blood (via terminal cardiac puncture) and bone
marrow (from femurs and tibiae) for downstream analysis of hematopoietic cells [3].

Key Insights for Researchers and Clinicians

¢ Critical Risk Factor: The combination of onvansertib with FOLFIRI (which contains irinotecan)
presents a higher risk for myelosuppression. Preclinical data shows onvansertib exhibits superior
activity in KRAS-mutant cells and demonstrates potent antitumor activity in combination with
irinotecan [3].

e Bevacizumab-Naive Patients: A post-hoc analysis revealed that patients with no prior bevacizumab
exposure had markedly better outcomes (ORR 76.9%) [1] [2]. This suggests that the overall health of
the patient's vascular and bone marrow microenvironment may influence both efficacy and toxicity
profiles.

¢ Mechanistic Hypothesis: As a PLK1 inhibitor, onvansertib's primary mechanism is disrupting
mitosis [7] [8]. This cytotoxic action is intended for rapidly dividing cancer cells but can also affect
other proliferative cells, notably hematopoietic precursors in the bone marrow, leading to neutropenia.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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